Cas no 2137050-98-5 ((3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2137050-98-5
• MF: C₂₆H₂₁F₂NO₄
• MW: 449.4460542202
• CID: 5869956
• PubChem ID: 165799612
• Update Time: 2025-10-17

(3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658345
• (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2137050-98-5

• Inchi： 1S/C26H21F2NO4/c27-15-9-10-20(24(28)11-15)21-12-29(13-22(21)25(30)31)26(32)33-14-23-18-7-3-1-5-16(18)17-6-2-4-8-19(17)23/h1-11,21-23H,12-14H2,(H,30,31)/t21-,22+/m1/s1
• InChI Key： RQOTZIMJEZOACF-YADHBBJMSA-N
• SMILES： FC1C=C(C=CC=1[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C[C@@H]1C(=O)O)F

Computed Properties

• Exact Mass: 449.14386448g/mol
• Monoisotopic Mass: 449.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

Introduction to (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2137050-98-5)

Chemical compound (CAS No. 2137050-98-5), formally known as (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and promising pharmacological properties. The synthesis and application of such molecules are pivotal in the development of novel therapeutic agents targeting a variety of diseases.

The molecular structure of this compound is characterized by a pyrrolidine core, which is a common motif in biologically active molecules. The presence of (3R,4S) stereochemistry at the pyrrolidine ring enhances its specificity and binding affinity to biological targets. Additionally, the 2,4-difluorophenyl substituent introduces fluorine atoms that can modulate the electronic properties and metabolic stability of the molecule. The (9H-fluoren-9-yl)methoxy]carbonyl group further contributes to the complexity and functionality of the compound, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes involved in cancer progression. The pyrrolidine scaffold has been extensively studied for its role in inhibiting kinases and other enzymes that are aberrantly expressed in tumor cells. Specifically, compounds with (3R,4S) stereochemistry have shown enhanced efficacy in preclinical studies due to improved binding kinetics and reduced off-target effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, including signal transduction, DNA replication, and cell division. By disrupting these interactions, small-molecule inhibitors can effectively modulate cellular pathways associated with diseases such as cancer and inflammation. The unique structural features of (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid make it a promising candidate for targeting specific PPIs that are difficult to inhibit with traditional small molecules.

The fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the pyrrolidine ring is another key feature that enhances the compound's potential as a drug candidate. Fmoc groups are commonly used in peptide synthesis due to their stability under basic conditions and ease of removal under mild acidic conditions. This characteristic makes the compound suitable for further derivatization and optimization in drug development pipelines.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of drug candidates. The 2,4-difluorophenyl moiety in this compound contributes to these desirable properties by reducing susceptibility to enzymatic degradation and improving binding affinity to biological targets. These findings align with broader trends in medicinal chemistry where fluorine atoms are strategically incorporated into molecules to improve their pharmacokinetic profiles.

The synthesis of this compound involves multiple steps, including chiral resolution, protection-deprotection strategies, and functional group transformations. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic approaches not only highlight the synthetic prowess required but also underscore the importance of optimizing reaction conditions to achieve high yields and purity.

Preclinical studies have demonstrated that (3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid exhibits significant activity against various cancer cell lines. Mechanistic studies suggest that it inhibits key signaling pathways involved in tumor growth and survival by interfering with PPIs critical for cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The development of this compound also underscores the growing importance of computational chemistry in drug discovery. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental synthesis. These computational tools not only accelerate the drug discovery process but also provide valuable insights into how structural modifications can enhance pharmacological activity.

In conclusion,(3R,4S)-4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid represents a promising therapeutic agent with significant potential in oncology and other disease areas. Its unique structural features, combined with preclinical evidence supporting its efficacy and safety profile, make it an attractive candidate for further development. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,this compound will likely play a pivotal role in shaping future therapeutic strategies.